An In-depth Technical Guide to the Crystal Structure and Properties of Chromium(III) Oxide
An In-depth Technical Guide to the Crystal Structure and Properties of Chromium(III) Oxide
For Researchers, Scientists, and Drug Development Professionals
Introduction
Chromium(III) oxide (Cr₂O₃), an inorganic compound, is a material of significant scientific and industrial interest. Occurring naturally as the rare mineral eskolaite, it is most commonly known for its use as a green pigment.[1] Beyond its vibrant color, Cr₂O₃ possesses a unique combination of physical and chemical properties, including exceptional hardness, high thermal stability, and interesting magnetic and electronic characteristics, that make it a subject of intense research.[2] In recent years, the nanoscale form of chromium(III) oxide has garnered attention for its potential applications in catalysis, advanced materials, and biomedicine, including drug delivery and as a potent antioxidant and antibacterial agent.[1][3] This technical guide provides a comprehensive overview of the crystal structure and properties of chromium(III) oxide, with a focus on providing researchers, scientists, and drug development professionals with the detailed information necessary to understand and utilize this versatile material.
Crystal Structure
Chromium(III) oxide crystallizes in the corundum structure, which is isostructural with α-alumina (Al₂O₃).[4] This structure belongs to the trigonal crystal system with the space group R-3c.[4][5] The crystal lattice is composed of a hexagonal close-packed (hcp) array of oxygen anions, with two-thirds of the octahedral interstices occupied by chromium(III) cations.[1] Each Cr³⁺ ion is octahedrally coordinated to six O²⁻ ions, and each O²⁻ ion is coordinated to four Cr³⁺ ions.[4]
The arrangement of the CrO₆ octahedra involves a mixture of corner, edge, and face sharing.[4][6] This efficient packing of ions results in a dense and hard material.[2] The Cr-O bond lengths are not all equivalent, with reports of three shorter bonds and three longer bonds, contributing to a slightly distorted octahedral geometry.[4][6]
dot
Caption: Octahedral coordination of Cr³⁺ in Cr₂O₃.
Crystallographic Data
The precise lattice parameters of chromium(III) oxide can vary slightly depending on the synthetic method and the presence of any dopants. However, typical values are summarized in the table below.
| Property | Value | Reference |
| Crystal System | Trigonal | [4] |
| Space Group | R-3c | [4] |
| Lattice Parameters (a, c) | a = 4.953 - 5.06 Å, c = 13.578 - 14.08 Å | [6] |
| Cr-O Bond Lengths | 1.97 Å (short), 2.02 Å (long) | [4][6] |
| Molar Mass | 151.99 g/mol | [1][7] |
| Density | 5.22 g/cm³ | [1][2] |
Physical and Chemical Properties
Chromium(III) oxide exhibits a range of notable physical and chemical properties that are summarized in the following tables.
Physical Properties
| Property | Value | Reference |
| Appearance | Green, crystalline powder | [1][2] |
| Melting Point | 2435 °C | [1] |
| Boiling Point | 4000 °C | [1] |
| Hardness (Mohs scale) | ~9 | [2] |
| Refractive Index | 2.5 | [2] |
| Band Gap | 3.1 - 3.4 eV (Indirect) | [8][9] |
| Magnetic Susceptibility | Antiferromagnetic | [10][11] |
| Néel Temperature | 307 K | [8][12] |
Chemical Properties
| Property | Description | Reference |
| Solubility | Insoluble in water and most acids. Soluble in concentrated sulfuric acid and hydrofluoric acid. | [1] |
| Chemical Reactivity | Can react with alkaline substances to form chromates. Can be reduced by hydrogen at high temperatures to form chromium metal and water. | [1] |
| Amphoteric Nature | Reacts with both acids and bases. | [2] |
Experimental Protocols
Synthesis of Chromium(III) Oxide Nanoparticles
Several methods are employed for the synthesis of Cr₂O₃ nanoparticles. The choice of method can influence the particle size, morphology, and properties of the resulting material.
1. Thermal Decomposition of Ammonium (B1175870) Dichromate
This method involves the exothermic decomposition of ammonium dichromate ((NH₄)₂Cr₂O₇) upon heating.
-
Materials: Ammonium dichromate.
-
Procedure:
-
Place a small, conical pile of ammonium dichromate in a fume hood on a heat-resistant surface.
-
Carefully heat the tip of the cone with a flame to initiate the decomposition reaction.
-
The reaction is self-sustaining and produces a large volume of green chromium(III) oxide powder, nitrogen gas, and water vapor.
-
Allow the product to cool completely before collection.
-
dot
Caption: Workflow for Cr₂O₃ synthesis via thermal decomposition.
2. Sol-Gel Synthesis
The sol-gel method allows for good control over particle size and morphology.
-
Materials: Chromium(III) nitrate (B79036) nonahydrate (Cr(NO₃)₃·9H₂O), ethanol (B145695), ammonium hydroxide (B78521).
-
Procedure:
-
Dissolve chromium(III) nitrate nonahydrate in ethanol to form a solution.
-
Slowly add ammonium hydroxide dropwise to the solution while stirring to form a gel.
-
Age the gel for a specified period (e.g., 24 hours).
-
Dry the gel in an oven to remove the solvent.
-
Calcify the dried gel at a high temperature (e.g., 500-800 °C) in a furnace to obtain crystalline Cr₂O₃ nanoparticles.
-
3. Hydrothermal Synthesis
This method utilizes high-temperature and high-pressure water to crystallize the material.
-
Materials: A chromium salt (e.g., chromium(III) chloride), a reducing agent (e.g., glucose), and water.
-
Procedure:
-
Dissolve the chromium salt and reducing agent in deionized water in a Teflon-lined stainless-steel autoclave.
-
Seal the autoclave and heat it to a specific temperature (e.g., 180-250 °C) for a set duration (e.g., 12-24 hours).
-
Allow the autoclave to cool to room temperature.
-
Collect the precipitate by filtration or centrifugation, wash it with water and ethanol, and dry it in an oven.
-
Characterization Techniques
1. X-ray Diffraction (XRD)
XRD is a fundamental technique for determining the crystal structure and phase purity of the synthesized Cr₂O₃.
-
Sample Preparation: A fine powder of the Cr₂O₃ sample is typically mounted on a low-background sample holder. For nanoparticles, the powder can be prepared by drying a colloidal solution.[13]
-
Instrumentation: A powder X-ray diffractometer with a Cu Kα radiation source (λ = 1.5406 Å) is commonly used.
-
Data Collection: The diffraction pattern is recorded over a 2θ range, typically from 20° to 80°, with a specific step size and scan speed.
-
Data Analysis: The obtained diffraction peaks are compared with standard diffraction patterns (e.g., from the JCPDS database) to confirm the corundum structure of Cr₂O₃. The crystallite size can be estimated from the broadening of the diffraction peaks using the Scherrer equation.[14]
dot
Caption: General workflow for XRD characterization of Cr₂O₃.
2. Vibrating Sample Magnetometry (VSM)
VSM is used to measure the magnetic properties of Cr₂O₃, such as its magnetic susceptibility and Néel temperature.
-
Sample Preparation: A known mass of the powdered Cr₂O₃ sample is packed into a sample holder (e.g., a gelatin capsule or a specialized VSM sample holder).[15]
-
Instrumentation: A vibrating sample magnetometer equipped with an electromagnet and a temperature control system.
-
Measurement:
-
The sample is placed in the VSM and vibrated at a constant frequency.
-
An external magnetic field is applied, and the induced voltage in the pickup coils, which is proportional to the sample's magnetic moment, is measured.[16][17]
-
To determine the Néel temperature, the magnetic susceptibility is measured as a function of temperature. A sharp change in susceptibility indicates the transition from the antiferromagnetic to the paramagnetic state.[10][18]
-
Interaction with Biological Systems and Signaling Pathways
The increasing use of chromium(III) oxide nanoparticles in biomedical applications necessitates an understanding of their interactions with biological systems. Studies have shown that Cr₂O₃ nanoparticles can induce cellular toxicity, primarily through the generation of reactive oxygen species (ROS), leading to oxidative stress and subsequent apoptosis (programmed cell death).[19]
p53-Dependent Apoptosis
Exposure to Cr₂O₃ nanoparticles can lead to DNA damage, which in turn activates the p53 tumor suppressor protein.[19] Activated p53 can then trigger the intrinsic pathway of apoptosis.
-
Mechanism:
-
Cr₂O₃ nanoparticles induce the production of ROS.
-
ROS cause damage to cellular components, including DNA.
-
DNA damage leads to the stabilization and activation of p53.
-
Activated p53 upregulates the expression of pro-apoptotic proteins like BAX.
-
An increased BAX/Bcl-2 ratio leads to the permeabilization of the mitochondrial outer membrane.[19]
-
Cytochrome c is released from the mitochondria, activating caspases and leading to apoptosis.
-
dot
Caption: p53-mediated apoptotic pathway activated by Cr₂O₃.
p38-Nrf-2 Signaling Pathway
The p38 mitogen-activated protein kinase (MAPK) and nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway is a key cellular defense mechanism against oxidative stress.
-
Mechanism:
-
Cr₂O₃ nanoparticle-induced ROS activate the p38 MAPK pathway.
-
Activated p38 can phosphorylate and activate Nrf2.
-
Activated Nrf2 translocates to the nucleus and binds to the antioxidant response element (ARE).
-
This binding initiates the transcription of various antioxidant and cytoprotective genes, such as heme oxygenase-1 (HO-1), in an attempt to mitigate the oxidative damage.
-
dot
Caption: p38-Nrf-2 pathway in response to Cr₂O₃-induced stress.
Conclusion
Chromium(III) oxide is a material with a rich set of properties stemming from its robust corundum crystal structure. Its hardness, thermal stability, and unique magnetic and electronic characteristics have established its importance in various industrial applications. The advent of nanotechnology has opened new frontiers for Cr₂O₃, particularly in the biomedical field. For researchers and professionals in drug development, a thorough understanding of its synthesis, characterization, and interaction with biological systems is paramount. The ability of Cr₂O₃ nanoparticles to induce oxidative stress and modulate cellular signaling pathways such as p53-dependent apoptosis and the p38-Nrf-2 response highlights both its potential therapeutic applications and the need for careful toxicological evaluation. This guide provides a foundational understanding of these aspects, serving as a valuable resource for further research and development.
References
- 1. nanotrun.com [nanotrun.com]
- 2. Chromium(III) oxide | 1308-38-9 [chemicalbook.com]
- 3. azonano.com [azonano.com]
- 4. next-gen.materialsproject.org [next-gen.materialsproject.org]
- 5. pubs.aip.org [pubs.aip.org]
- 6. next-gen.materialsproject.org [next-gen.materialsproject.org]
- 7. Chromium oxide | Cr2O3 | CID 165971 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. mdpi.com [mdpi.com]
- 10. ir.library.osaka-u.ac.jp [ir.library.osaka-u.ac.jp]
- 11. arxiv.org [arxiv.org]
- 12. pubs.aip.org [pubs.aip.org]
- 13. azooptics.com [azooptics.com]
- 14. ywcmatsci.yale.edu [ywcmatsci.yale.edu]
- 15. researchgate.net [researchgate.net]
- 16. stanfordmagnets.com [stanfordmagnets.com]
- 17. measurlabs.com [measurlabs.com]
- 18. pubs.aip.org [pubs.aip.org]
- 19. Chromium oxide nanoparticle-induced genotoxicity and p53-dependent apoptosis in human lung alveolar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
